Cas no 1422453-69-7 (3-Fluoro-1-methylpyridin-2(1H)-one)

• Product Name: 3-Fluoro-1-methylpyridin-2(1H)-one
• CAS No: 1422453-69-7
• MF: C₆H₆FNO
• MW: 127.116344928741
• CID: 4727287
• Update Time: 2023-08-15

3-Fluoro-1-methylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-1-methylpyridin-2(1H)-one
• 3-fluoro-N-methylpyridone

• Inchi： 1S/C6H6FNO/c1-8-4-2-3-5(7)6(8)9/h2-4H,1H3
• InChI Key： DLYFJXPEKKLNBK-UHFFFAOYSA-N
• SMILES： FC1=CC=CN(C)C1=O

Computed Properties

• Exact Mass: 127.043
• Monoisotopic Mass: 127.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones